Cas no 2171660-54-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid
• CAS No: 2171660-54-9
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5952445
• PubChem ID: 165503253
• Update Time: 2025-05-21

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid
• 2171660-54-9
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]propanoic acid
• EN300-1473189

• Inchi： 1S/C25H26N2O5/c1-3-4-13-22(24(30)27(2)15-14-23(28)29)26-25(31)32-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,13-16H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： LQUPGASXFBKENG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid (CAS: 2171660-54-9)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid (CAS: 2171660-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and alkyne functionality, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, bioorthogonal chemistry, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in click chemistry, particularly in the context of bioconjugation. The alkyne moiety present in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the selective labeling of biomolecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of peptide-drug conjugates (PDCs), where it facilitated the attachment of cytotoxic payloads to tumor-targeting peptides with high specificity and yield.

Additionally, the Fmoc-protected amino acid derivative has been investigated for its stability and compatibility in solid-phase peptide synthesis (SPPS). Research from the European Journal of Organic Chemistry highlighted its use in the synthesis of complex peptidomimetics, where it exhibited excellent coupling efficiency and minimal side reactions. The study also noted that the compound's alkyne group could be further functionalized post-synthesis, offering a versatile platform for the development of multifunctional peptides.

Another notable application of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid is in the field of proteomics. A recent paper in Analytical Chemistry described its incorporation into activity-based probes (ABPs) for the profiling of enzyme activity in live cells. The probe's alkyne tag enabled subsequent enrichment and identification of target enzymes via mass spectrometry, providing valuable insights into enzyme dynamics and inhibition.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopropanoic acid (CAS: 2171660-54-9) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis and bioconjugation to proteomics and drug development, underscoring its importance in advancing therapeutic innovations. Future research is expected to further explore its potential in emerging areas such as targeted cancer therapies and personalized medicine.